Cas no 19520-75-3 (3-Hydroxy-5-methoxybenzoic acid)

3-Hydroxy-5-methoxybenzoic acid is a substituted benzoic acid derivative featuring both hydroxyl and methoxy functional groups at the 3- and 5-positions, respectively. This compound is of interest in organic synthesis and pharmaceutical research due to its versatile reactivity, particularly as a building block for more complex molecules. The presence of electron-donating groups enhances its utility in electrophilic aromatic substitution reactions. It is commonly employed in the development of fine chemicals, agrochemicals, and drug intermediates. The compound’s well-defined structure and purity make it suitable for analytical applications and mechanistic studies. Its stability under standard conditions ensures reliable performance in laboratory and industrial settings.

3-Hydroxy-5-methoxybenzoic acid structure

19520-75-3 structure

Product Name:3-Hydroxy-5-methoxybenzoic acid

CAS No:19520-75-3

MF:C₈H₈O₄

MW:168.146722793579

MDL:MFCD06655980

CID:1006202

PubChem ID:7472024

Update Time:2025-10-17

3-Hydroxy-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

- 3-Hydroxy-5-methoxybenzoic acid
- AKOS 214-12
- MDL： MFCD06655980
- Inchi： 1S/C8H8O4/c1-12-7-3-5(8(10)11)2-6(9)4-7/h2-4,9H,1H3,(H,10,11)
- InChI Key： TUUBOHWZSQXCSW-UHFFFAOYSA-N
- SMILES： O(C)C1=CC(=CC(C(=O)O)=C1)O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2

3-Hydroxy-5-methoxybenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	H855050-5mg	3-Hydroxy-5-methoxybenzoic acid	19520-75-3		5mg	$ 50.00	2022-06-04
TRC	H855050-10mg	3-Hydroxy-5-methoxybenzoic acid	19520-75-3		10mg	$ 70.00	2022-06-04
TRC	H855050-50mg	3-Hydroxy-5-methoxybenzoic acid	19520-75-3		50mg	$ 230.00	2022-06-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	H21800-1g	3-Hydroxy-5-methoxybenzoic acid	19520-75-3	98%	1g	¥8272.0	2023-09-07
Chemenu	CM156723-1g	3-Hydroxy-5-methoxybenzoic acid	19520-75-3	95%	1g	$729	2022-12-31
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	H902253-100mg	3-Hydroxy-5-methoxybenzoic acid	19520-75-3	≥95%	100mg	957.60	2021-05-17
Enamine	EN300-150713-0.05g	3-hydroxy-5-methoxybenzoic acid	19520-75-3	95%	0.05g	$232.0	2023-07-06
Enamine	EN300-150713-0.1g	3-hydroxy-5-methoxybenzoic acid	19520-75-3	95%	0.1g	$347.0	2023-07-06
Enamine	EN300-150713-0.25g	3-hydroxy-5-methoxybenzoic acid	19520-75-3	95%	0.25g	$494.0	2023-07-06
Enamine	EN300-150713-0.5g	3-hydroxy-5-methoxybenzoic acid	19520-75-3	95%	0.5g	$780.0	2023-07-06